Cas no 877052-29-4 (Ethyl 4-(5-methyl-1,3,4-thiadiazol-2-yl)thio-3-oxobutanoate)
Ethyl 4-(5-methyl-1,3,4-thiadiazol-2-yl)thio-3-oxobutanoate Chemical and Physical Properties
Names and Identifiers
-
- BUTANOIC ACID, 4-[(5-METHYL-1,3,4-THIADIAZOL-2-YL)THIO]-3-OXO-, ETHYL ESTER
- Ethyl 4-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-3-oxobutanoate
- 4-(5-Methyl-[1,3,4]thiadiazol-2-ylsulfanyl)-3-oxo-butyric acid ethyl ester
- 877052-29-4
- ALBB-021818
- CS-0326147
- ETHYL 4-[(5-METHYL-1,3,4-THIADIAZOL-2-YL)SULFANYL]-3-OXOBUTANOATE
- SCHEMBL20819192
- H33247
- STL194315
- Ethyl4-((5-methyl-1,3,4-thiadiazol-2-yl)thio)-3-oxobutanoate
- Ethyl 4-((5-methyl-1,3,4-thiadiazol-2-yl)thio)-3-oxobutanoate
- AKOS008911096
- LS-06666
- MFCD03030323
- Ethyl 4-(5-methyl-1,3,4-thiadiazol-2-yl)thio-3-oxobutanoate
-
- MDL: MFCD03030323
- Inchi: 1S/C9H12N2O3S2/c1-3-14-8(13)4-7(12)5-15-9-11-10-6(2)16-9/h3-5H2,1-2H3
- InChI Key: BGUUKMKKAAOTQZ-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)CC(=O)CSC1=NN=C(C)S1
Computed Properties
- Exact Mass: 260.02893460Da
- Monoisotopic Mass: 260.02893460Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 123Ų
Ethyl 4-(5-methyl-1,3,4-thiadiazol-2-yl)thio-3-oxobutanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM527140-1g |
Ethyl 4-((5-methyl-1,3,4-thiadiazol-2-yl)thio)-3-oxobutanoate |
877052-29-4 | 97% | 1g |
$*** | 2023-05-29 | |
| Chemenu | CM527140-5g |
Ethyl 4-((5-methyl-1,3,4-thiadiazol-2-yl)thio)-3-oxobutanoate |
877052-29-4 | 97% | 5g |
$*** | 2023-05-29 | |
| abcr | AB413100-500 mg |
Ethyl 4-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-3-oxobutanoate |
877052-29-4 | 500 mg |
€205.60 | 2023-07-19 | ||
| abcr | AB413100-1 g |
Ethyl 4-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-3-oxobutanoate |
877052-29-4 | 1 g |
€239.00 | 2023-07-19 | ||
| TRC | E063480-250mg |
Ethyl 4-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-3-oxobutanoate |
877052-29-4 | 250mg |
$ 205.00 | 2022-06-05 | ||
| TRC | E063480-500mg |
Ethyl 4-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-3-oxobutanoate |
877052-29-4 | 500mg |
$ 335.00 | 2022-06-05 | ||
| TRC | E063480-1000mg |
Ethyl 4-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-3-oxobutanoate |
877052-29-4 | 1g |
$ 540.00 | 2022-06-05 | ||
| abcr | AB413100-500mg |
Ethyl 4-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-3-oxobutanoate; . |
877052-29-4 | 500mg |
€205.00 | 2025-04-15 | ||
| abcr | AB413100-1g |
Ethyl 4-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-3-oxobutanoate; . |
877052-29-4 | 1g |
€237.00 | 2025-04-15 | ||
| A2B Chem LLC | AJ07420-500mg |
Ethyl 4-[(5-methyl-1,3,4-thiadiazol-2-yl)thio]-3-oxobutanoate |
877052-29-4 | >95% | 500mg |
$412.00 | 2024-04-19 |
Ethyl 4-(5-methyl-1,3,4-thiadiazol-2-yl)thio-3-oxobutanoate Suppliers
Ethyl 4-(5-methyl-1,3,4-thiadiazol-2-yl)thio-3-oxobutanoate Related Literature
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
Additional information on Ethyl 4-(5-methyl-1,3,4-thiadiazol-2-yl)thio-3-oxobutanoate
Comprehensive Analysis of Ethyl 4-(5-methyl-1,3,4-thiadiazol-2-yl)thio-3-oxobutanoate (CAS No. 877052-29-4)
The compound Ethyl 4-(5-methyl-1,3,4-thiadiazol-2-yl)thio-3-oxobutanoate, identified by its CAS No. 877052-29-4, is a highly specialized chemical entity with significant applications in pharmaceutical and agrochemical research. This molecule features a unique combination of a 1,3,4-thiadiazole ring and a 3-oxobutanoate ester moiety, making it a versatile intermediate in synthetic chemistry. Researchers are increasingly interested in this compound due to its potential role in developing novel bioactive molecules and small-molecule inhibitors.
In recent years, the demand for heterocyclic compounds like Ethyl 4-(5-methyl-1,3,4-thiadiazol-2-yl)thio-3-oxobutanoate has surged, driven by their utility in drug discovery. The 1,3,4-thiadiazole scaffold, in particular, has garnered attention for its antimicrobial, antifungal, and anticancer properties. This compound’s structural features align with current trends in fragment-based drug design and medicinal chemistry optimization, topics frequently searched in scientific databases and AI-driven platforms.
From a synthetic perspective, CAS No. 877052-29-4 serves as a valuable building block for constructing more complex molecules. Its thioether linkage and ester functionality offer multiple sites for chemical modification, enabling researchers to explore diverse structure-activity relationships (SAR). This adaptability is crucial for addressing modern challenges in targeted therapy and precision medicine, two hot topics in biomedical research.
The compound’s relevance extends to agrochemical innovation, where thiadiazole derivatives are investigated for their pesticidal and herbicidal activities. With growing global emphasis on sustainable agriculture, researchers are exploring eco-friendly alternatives, and Ethyl 4-(5-methyl-1,3,4-thiadiazol-2-yl)thio-3-oxobutanoate could play a pivotal role in developing next-generation crop protection agents.
Analytical characterization of CAS No. 877052-29-4 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets stringent quality standards required for high-throughput screening and preclinical studies. The compound’s stability under various conditions is also a key consideration for industrial-scale applications.
In the context of green chemistry, synthetic routes to produce Ethyl 4-(5-methyl-1,3,4-thiadiazol-2-yl)thio-3-oxobutanoate are being optimized to minimize waste and reduce reliance on hazardous reagents. This aligns with broader industry trends toward environmentally benign processes, a topic frequently queried in academic and industrial search engines.
Looking ahead, CAS No. 877052-29-4 is poised to remain a compound of interest due to its multifaceted applications. Whether in drug development, material science, or agrochemical research, its unique structural attributes offer ample opportunities for innovation. As the scientific community continues to explore molecular diversity and functional group compatibility, this compound will likely feature prominently in future breakthroughs.
877052-29-4 (Ethyl 4-(5-methyl-1,3,4-thiadiazol-2-yl)thio-3-oxobutanoate) Related Products
- 895647-25-3(5-(5-Methyl-[1,3,4]thiadiazol-2-ylsulfanyl)-pentanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)